Cas no 61167-53-1 (Octanoic acid, 2,2-dimethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester)

• Product Name: Octanoic acid, 2,2-dimethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
• CAS No: 61167-53-1
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 489955
• PubChem ID: 71398722
• Update Time: 2025-04-19

Octanoic acid, 2,2-dimethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,2-dimethyl-, 3-[(2-ethylhexyl)oxy]-2-hydroxypropyl ester
• [3-(2-ethylhexoxy)-2-hydroxypropyl] 2,2-dimethyloctanoate
• 61167-53-1
• DTXSID10820130
• 3-[(2-ETHYLHEXYL)OXY]-2-HYDROXYPROPYL 2,2-DIMETHYLOCTANOATE

• Inchi： 1S/C21H42O4/c1-6-9-11-12-14-21(4,5)20(23)25-17-19(22)16-24-15-18(8-3)13-10-7-2/h18-19,22H,6-17H2,1-5H3
• InChI Key： IHTXZTPXGFMHKK-UHFFFAOYSA-N
• SMILES： O(CC(COC(C(C)(C)CCCCCC)=O)O)CC(CC)CCCC

Computed Properties

• Exact Mass: 358.30846
• Monoisotopic Mass: 358.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76